Cas no 1261741-80-3 (1-Fluoro-8-(2-(trifluoromethoxy)phenyl)naphthalene)

1-Fluoro-8-(2-(trifluoromethoxy)phenyl)naphthalene is a fluorinated aromatic compound featuring a naphthalene core substituted with a fluorine atom at the 1-position and a 2-(trifluoromethoxy)phenyl group at the 8-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research as a building block for bioactive molecules. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the fluorine substitution can influence binding affinity and reactivity. Its rigid naphthalene scaffold provides structural diversity for designing ligands or intermediates in synthetic chemistry. Suitable for cross-coupling reactions and further functionalization, this compound is primarily used in exploratory medicinal chemistry and material science applications.

1-Fluoro-8-(2-(trifluoromethoxy)phenyl)naphthalene structure

1261741-80-3 structure

Product Name:1-Fluoro-8-(2-(trifluoromethoxy)phenyl)naphthalene

CAS No:1261741-80-3

MF:C₁₇H₁₀F₄O

MW:306.254318714142

CID:4987456

Update Time:2025-06-08

1-Fluoro-8-(2-(trifluoromethoxy)phenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

- 1-Fluoro-8-(2-(trifluoromethoxy)phenyl)naphthalene
- Inchi： 1S/C17H10F4O/c18-14-9-4-6-11-5-3-8-13(16(11)14)12-7-1-2-10-15(12)22-17(19,20)21/h1-10H
- InChI Key： OKCNWHHCJDQYCT-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2C=CC=C(C3C=CC=CC=3OC(F)(F)F)C=21

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 370
XLogP3: 6.1
Topological Polar Surface Area: 9.2

1-Fluoro-8-(2-(trifluoromethoxy)phenyl)naphthalene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013002913-250mg	1-Fluoro-8-(2-(trifluoromethoxy)phenyl)naphthalene	1261741-80-3	97%	250mg	$494.40	2023-09-03
Alichem	A013002913-500mg	1-Fluoro-8-(2-(trifluoromethoxy)phenyl)naphthalene	1261741-80-3	97%	500mg	$863.90	2023-09-03
Alichem	A013002913-1g	1-Fluoro-8-(2-(trifluoromethoxy)phenyl)naphthalene	1261741-80-3	97%	1g	$1490.00	2023-09-03